2-(4-Methoxyphenyl)-5-((trimethylsilyl)ethynyl)pyrazine

• Molecular Formula: C16H18N2OSi
• Molecular Weight: 282.41 g/mol
• IUPAC Name: 2-[5-(4-methoxyphenyl)pyrazin-2-yl]ethynyl-trimethylsilane
• InChI: InChI=1S/C16H18N2OSi/c1-19-15-7-5-13(6-8-15)16-12-17-14(11-18-16)9-10-20(2,3)4/h5-8,11-12H,1-4H3
• InChI Key: DYLYYVZNIITYQG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC=C(N=C2)C#C[Si](C)(C)C

Description

2-(4-Methoxyphenyl)-5-((trimethylsilyl)ethynyl)pyrazine is a useful research compound. Its molecular formula is C16H18N2OSi and its molecular weight is 282.41 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Methoxyphenyl)-5-((trimethylsilyl)ethynyl)pyrazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Methoxyphenyl)-5-((trimethylsilyl)ethynyl)pyrazine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 2.30 g (7.37 mmol) 2-iodo-5-(4-methoxyphenyl)pyrazine and 1.56 mL (11.1 mmol) ethynyltrimethylsilane in 30 mL THF is charged with 0.12 g (0.15 mmol) bis(triphenylphosphine)dichloropalladium, 0.03 g (15.0 mmol) CuI and 3.01 mL (22.1 mmol) TEA. After stirring at r.t. for 4 h the reaction mixture is diluted with DCM and washed with 50 mL aq. 5% ammonia solution (1×) and 50 mL water (1×). The organic layer is dried with MgSO4 and the solvent is removed in vacuo. The residue is treated with PE/EtOAc (8/2), filtered through a plug of silica gel and the solvent is again removed in vacuo. The product is used without further purification.